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Compound Name:
2-Amino-4,6-dichloropyrimidine-

13C2

Cat. No.: B584103 Get Quote

An In-depth Technical Guide on 2-Amino-4,6-dichloropyrimidine and its ¹³C₂ Isotope

This guide provides a detailed overview of the molecular properties of 2-Amino-4,6-

dichloropyrimidine and its isotopically labeled form, 2-Amino-4,6-dichloropyrimidine-¹³C₂. The

information is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Molecular Formula and Weight
2-Amino-4,6-dichloropyrimidine is a substituted pyrimidine derivative.[1] Its chemical structure

consists of a pyrimidine ring with two chlorine atoms at positions 4 and 6, and an amino group

at position 2. The standard compound has the molecular formula C₄H₃Cl₂N₃.[1][2][3][4][5] The

molecular weight is approximately 163.99 g/mol .[2][3][4][5]

For isotopic labeling studies, the ¹³C₂ variant is utilized. In this form, two of the four carbon

atoms in the pyrimidine ring are replaced with the stable carbon-13 isotope. Carbon-13 is a

natural, stable isotope of carbon containing six protons and seven neutrons.[6] The atomic

mass of carbon-13 is approximately 13.003354835 Da.[6] This substitution increases the

overall molecular weight of the compound.

The molecular formula for the isotopically labeled compound is represented as

[¹³C]₂C₂H₃Cl₂N₃. The calculated molecular weight for this labeled variant is approximately

166.00 g/mol , taking into account the higher mass of the two ¹³C atoms.
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Data Summary
The quantitative data for both the unlabeled and the ¹³C₂ labeled 2-Amino-4,6-

dichloropyrimidine are summarized in the table below for direct comparison.

Property
2-Amino-4,6-
dichloropyrimidine

2-Amino-4,6-
dichloropyrimidine-¹³C₂

Molecular Formula C₄H₃Cl₂N₃[1][2][3][4][5] [¹³C]₂C₂H₃Cl₂N₃

Molecular Weight ~163.99 g/mol [2][3][4][5] ~166.00 g/mol

Monoisotopic Mass 162.970403 u 164.977113 u

Experimental Protocols
The determination of the molecular weight of these compounds is typically achieved through

mass spectrometry.

Methodology: High-Resolution Mass Spectrometry (HRMS)

Sample Preparation: A dilute solution of the analyte (either the standard or the ¹³C₂ labeled

compound) is prepared in a suitable volatile solvent, such as acetonitrile or methanol.

Ionization: The sample is introduced into the mass spectrometer and ionized using a soft

ionization technique, such as Electrospray Ionization (ESI) or Matrix-Assisted Laser

Desorption/Ionization (MALDI), to minimize fragmentation and keep the molecular ion intact.

Mass Analysis: The ionized molecules are then passed through a high-resolution mass

analyzer, like an Orbitrap or a Time-of-Flight (TOF) analyzer. These instruments are capable

of measuring the mass-to-charge ratio (m/z) with high accuracy.

Data Acquisition: The detector records the abundance of ions at each m/z value, generating

a mass spectrum. The peak corresponding to the molecular ion ([M+H]⁺ in positive ion mode

or [M-H]⁻ in negative ion mode) is identified.

Data Analysis: The precise molecular weight is determined from the m/z value of the

molecular ion peak. For the ¹³C₂ labeled compound, the molecular ion peak will be shifted to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://wap.guidechem.com/encyclopedia/2-amino-4-6-dichloropyrimidine-dic135.html
https://www.biosynth.com/p/FA10605/56-05-3-2-amino-46-dichloropyrimidine
https://www.sigmaaldrich.com/HK/zh/product/aldrich/a48601
https://www.scbt.com/p/2-amino-4-6-dichloropyrimidine-56-05-3
https://cymitquimica.com/products/02-A11330/56-05-3/2-amino-46-dichloropyrimidine-98/
https://www.biosynth.com/p/FA10605/56-05-3-2-amino-46-dichloropyrimidine
https://www.sigmaaldrich.com/HK/zh/product/aldrich/a48601
https://www.scbt.com/p/2-amino-4-6-dichloropyrimidine-56-05-3
https://cymitquimica.com/products/02-A11330/56-05-3/2-amino-46-dichloropyrimidine-98/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


a higher m/z value by approximately 2.0067 Da compared to the unlabeled compound,

confirming the successful incorporation of the two ¹³C isotopes.

Logical Relationship Visualization
The following diagram illustrates the relationship between the standard 2-Amino-4,6-

dichloropyrimidine and its ¹³C₂ isotopologue through isotopic labeling.

Isotopic Labeling of 2-Amino-4,6-dichloropyrimidine

2-Amino-4,6-dichloropyrimidine
(C₄H₃Cl₂N₃)

MW: ~163.99 g/mol

2-Amino-4,6-dichloropyrimidine-¹³C₂

([¹³C]₂C₂H₃Cl₂N₃)
MW: ~166.00 g/mol

+ 2 ¹³C atoms

Click to download full resolution via product page

Isotopic relationship diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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